
Comprehensive Technical Guide on (S)-1-
Morpholinopropan-2-amine Hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
(S)-1-Morpholinopropan-2-amine

hydrochloride

Cat. No.: B12847463

Get Quote

Executive Summary
(S)-1-Morpholinopropan-2-amine hydrochloride (CAS: 878279-07-3) is a highly versatile

chiral building block extensively utilized in modern medicinal chemistry[1][2]. Featuring a

morpholine ring coupled to a chiral propanamine backbone, this compound is instrumental in

synthesizing selective receptor antagonists, most notably targeting P2X3 and P2X2/3 receptors

for neuropathic pain and chronic cough indications[3][4]. This whitepaper provides a rigorous

examination of its chemical properties, a self-validating synthetic protocol, and analytical

standards for pharmaceutical scale-up.

Chemical Identity and Physicochemical Properties
Accurate nomenclature and property tracking are critical for regulatory compliance and

synthetic planning. While the CAS registry number 878279-07-3 technically designates the free

base, commercial vendors universally apply it to the hydrochloride salt form due to its

enhanced stability and handling characteristics[5][6].

Table 1: Chemical Identity and Quantitative Properties
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Parameter Specification / Value

Primary Name (S)-1-Morpholinopropan-2-amine hydrochloride

CAS Registry Number
878279-07-3 (Commercially applied to HCl Salt)

[1]

Molecular Formula C₇H₁₆N₂O • HCl

Molecular Weight 180.68 g/mol (Monohydrochloride)[2]

Synonyms

(S)-1-morpholin-4-ylpropan-2-amine

hydrochloride; (S)-4-(2-Aminopropyl)morpholine

HCl[5]

Stereochemistry (S)-configuration at C2

Appearance White to off-white crystalline powder

Structural Significance in Drug Discovery
The incorporation of the (S)-1-morpholinopropan-2-amine moiety into drug scaffolds serves two

primary mechanistic purposes:

Solubility and Pharmacokinetics: The morpholine ring acts as a weak base, improving

aqueous solubility and modulating the lipophilicity (LogP) of the parent drug, which is crucial

for oral bioavailability.

Stereospecific Target Engagement: The (S)-chiral center precisely orients the molecule

within the binding pocket of target proteins. For instance, in the development of triazole-

substituted arylamides by Roche (US Patent 20090170874A1), this specific enantiomer is

critical for the potent antagonism of P2X3 and P2X2/3 receptors, effectively blocking ATP

binding in sensory neurons[3][7].
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Role of (S)-1-Morpholinopropan-2-amine in P2X3 receptor antagonist drug development.

Experimental Workflow: Synthesis and Validation
As a Senior Application Scientist, I emphasize that the synthesis of 1,2-diamines or amino-

ethers from amino alcohols is fraught with the risk of aziridine intermediate formation. If the

primary amine is not adequately protected, intramolecular cyclization can occur, leading to

racemization or regiochemical scrambling. The following protocol employs a robust Boc-

protection strategy to ensure >99% enantiomeric excess (ee).

Step-by-Step Synthetic Protocol
Step 1: O-Mesylation of Boc-L-Alaninol
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Rationale: Converts the hydroxyl group into a superior leaving group (methanesulfonate)

under mild conditions, preserving the integrity of the adjacent chiral center.

Procedure: Dissolve (S)-2-((tert-butoxycarbonyl)amino)propan-1-ol (1.0 eq) in anhydrous

dichloromethane (DCM). Add triethylamine (1.5 eq) and cool the mixture to 0°C. Dropwise

add methanesulfonyl chloride (1.2 eq). Stir for 2 hours at room temperature.

Validation: Monitor via TLC (Hexane/EtOAc 1:1). Quench with saturated aqueous NaHCO₃,

extract with DCM, and concentrate to yield the mesylate intermediate.

Step 2: Nucleophilic Substitution with Morpholine

Rationale: The mesylate is displaced by morpholine. Potassium carbonate acts as an acid

scavenger to prevent premature Boc deprotection.

Procedure: Dissolve the mesylate (1.0 eq) in anhydrous acetonitrile. Add morpholine (2.0 eq)

and anhydrous K₂CO₃ (1.5 eq). Heat the suspension to 80°C for 12 hours under an inert

nitrogen atmosphere.

Validation: Confirm mass via LC-MS ([M+H]⁺ = 245.2 for the Boc-protected intermediate).

Filter the inorganic salts, concentrate, and purify via flash chromatography if necessary.

Step 3: Boc Deprotection and Salt Formation

Rationale: Removal of the tert-butoxycarbonyl group using anhydrous acid yields the final

hydrochloride salt, which precipitates directly, avoiding complex free-base isolation.

Procedure: Dissolve the intermediate in a minimal amount of diethyl ether. Slowly add 4M

HCl in dioxane (3.0 eq) at room temperature. Stir for 4 hours.

Validation: A white precipitate will form. Filter the solid, wash with cold diethyl ether, and dry

under vacuum to yield (S)-1-morpholinopropan-2-amine hydrochloride.

Boc-L-Alaninol
(Starting Material)

O-Mesylation
(MsCl, Et3N, DCM)

 Step 1 Nucleophilic Substitution
(Morpholine, K2CO3)

 Step 2 Boc Deprotection
(HCl in Dioxane)

 Step 3 (S)-1-Morpholinopropan-2-amine
Hydrochloride

 Precipitation
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Step-by-step synthetic workflow for (S)-1-Morpholinopropan-2-amine hydrochloride.

Analytical Characterization and Release
Specifications
To ensure trustworthiness and reproducibility in downstream pharmaceutical applications, the

isolated compound must adhere to strict analytical release criteria.

Table 2: Analytical Release Specifications

Parameter Analytical Method Acceptance Criteria

Purity HPLC (ELSD or CAD) ≥ 98.0%

Enantiomeric Purity
Chiral HPLC (e.g., Chiralcel

OD-H)
≥ 99.0% ee

Identity (Mass) LC-MS (ESI+)
[M+H]⁺ = 145.1 m/z (Free

base)

Identity (Structure) ¹H-NMR (D₂O or DMSO-d₆)
Conforms to reference

structure

Moisture Content Karl Fischer Titration ≤ 1.0%

Causality Note: Because the morpholine moiety lacks strong UV chromophores, Evaporative

Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) is highly recommended

over standard UV detection to accurately quantify impurities during HPLC analysis.

Storage, Stability, and Handling
Storage Conditions: Store in a tightly sealed container under an inert atmosphere (Argon or

Nitrogen) at 2–8°C.

Hygroscopicity: As a hydrochloride salt, the compound exhibits moderate hygroscopicity.

Prolonged exposure to ambient humidity will lead to water absorption, which can alter the

effective molecular weight and stoichiometry during sensitive coupling reactions.

Handling: Handle within a fume hood using standard PPE (nitrile gloves, safety goggles).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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